Cas no 1227508-92-0 (3-Fluoro-5-hydroxypyridine-2-methanol)

• Product Name: 3-Fluoro-5-hydroxypyridine-2-methanol
• CAS No: 1227508-92-0
• MF: C₆H₆FNO₂
• MW: 143.115745067596
• CID: 4921195
• Update Time: 2025-06-08

3-Fluoro-5-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxypyridine-2-methanol

• Inchi： 1S/C6H6FNO2/c7-5-1-4(10)2-8-6(5)3-9/h1-2,9-10H,3H2
• InChI Key： FBXBKGXANCUZIY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: -0.3
• Topological Polar Surface Area: 53.4

Additional information on 3-Fluoro-5-hydroxypyridine-2-methanol

Recent Advances in the Study of 3-Fluoro-5-hydroxypyridine-2-methanol (CAS: 1227508-92-0)

The compound 3-Fluoro-5-hydroxypyridine-2-methanol (CAS: 1227508-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a fluorinated pyridine core with hydroxyl and methanol substituents, exhibits promising bioactivity and has been the subject of several innovative studies aimed at exploring its pharmacological potential.

Recent investigations have focused on the synthetic pathways for producing 3-Fluoro-5-hydroxypyridine-2-methanol with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized multi-step synthesis route starting from commercially available 3-fluoropyridine derivatives. The key steps involved selective hydroxylation at the 5-position followed by controlled oxidation to introduce the methanol group at the 2-position, achieving an overall yield of 68% with >99% purity.

In terms of biological activity, preliminary screening has revealed that 3-Fluoro-5-hydroxypyridine-2-methanol shows moderate inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. Molecular docking studies suggest that the compound's unique spatial arrangement allows for favorable interactions with the ATP-binding sites of certain protein kinases. These findings were corroborated by in vitro assays showing IC50 values in the low micromolar range for selected kinase targets.

The compound's potential as a building block for more complex pharmaceutical agents has also been explored. Researchers at several institutions have reported successful derivatization of 3-Fluoro-5-hydroxypyridine-2-methanol to create novel analogs with improved pharmacological properties. These modifications have included esterification of the methanol group and further functionalization of the hydroxyl group, yielding compounds with enhanced bioavailability and target specificity.

From a drug development perspective, recent pharmacokinetic studies in animal models have shown that 3-Fluoro-5-hydroxypyridine-2-methanol exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good penetration across the blood-brain barrier. These characteristics make it particularly interesting for central nervous system-targeted therapies. However, metabolism studies indicate rapid glucuronidation as a primary clearance pathway, suggesting that structural modifications may be necessary to improve metabolic stability.

Looking forward, current research efforts are focusing on expanding the structure-activity relationship (SAR) profile of 3-Fluoro-5-hydroxypyridine-2-methanol derivatives and exploring their potential in various therapeutic areas, including neurodegenerative diseases, oncology, and autoimmune disorders. The compound's versatility as both a potential active pharmaceutical ingredient and a valuable synthetic intermediate positions it as an important molecule in contemporary medicinal chemistry research.